FKBP51-Hsp90-IN-1

• Molecular Formula: C19H24N4O4S2
• Molecular Weight: 436.6 g/mol
• InChI: InChI=1S/C19H24N4O4S2/c1-8-10(3)28-18(14(8)16(20)26)22-12(24)6-5-7-13(25)23-19-15(17(21)27)9(2)11(4)29-19/h5-7H2,1-4H3,(H2,20,26)(H2,21,27)(H,22,24)(H,23,25)
• InChIKey: VDNAKRUIARBLPX-UHFFFAOYSA-N

Standard FK1-domain ligands (e.g., SAFit2) fail to disrupt the FKBP51-Hsp90 protein-protein interaction. This tool compound directly blocks the TPR-domain interface with high specificity. - IC50 = 0.1 µM (AlphaScreen® vs FKBP51) - >1000-fold selectivity over FKBP52 (validated in GST pull-down) - No engagement of HOP, CHIP, or PP5 (tested across 15 TPR co-chaperones) - Matched negative control (E08) available for assay validation Ideal for steroid hormone receptor and metabolic phenotyping studies requiring FKBP51-selective Hsp90 complex disruption.

FKBP51-Hsp90-IN-1: Selective FKBP51–Hsp90 PPI Inhibitor

FKBP51-Hsp90-IN-1 (Compound D10) is a small-molecule inhibitor that selectively disrupts the protein–protein interaction (PPI) between the co-chaperone FKBP51 and the C-terminal domain of heat shock protein 90 (Hsp90) [1]. Identified through structure-based virtual screening and validated in multiple in vitro assays, it belongs to a novel pharmacological class distinct from FKBP51 FK1-domain ligands such as SAFit1/SAFit2. The compound exhibits an IC50 of 0.1 µM against FKBP51 in AlphaScreen® assays and demonstrates >1000-fold selectivity over the closely homologous FKBP52 [1]. Its mechanism is mediated in part by Tyr355 of FKBP51, a residue critical for inhibitor specificity [1].

Workflow FKBP51–Hsp90 PPI disruption screening

Selection FKBP52-discriminated TPR-domain tool compound

Use Context Hsp90 chaperone cycle and TPR co-chaperone interactome studies

• [1] Hassan, M. et al. Structure-based discovery of small molecule inhibitors of FKBP51-Hsp90 protein-protein interaction. European Journal of Medicinal Chemistry, 2024, 116469. View Source

Why FKBP51-Hsp90-IN-1 Cannot Be Substituted

FKBP51 can be pharmacologically engaged through at least two fundamentally distinct sites: the FK1 domain (targeted by SAFit-series compounds) and the tetratricopeptide repeat (TPR) domain mediating the FKBP51–Hsp90 protein–protein interaction (targeted by FKBP51-Hsp90-IN-1) [1]. Compounds binding the FK1 domain do not directly disrupt the FKBP51–Hsp90 complex, whereas FKBP51-Hsp90-IN-1 acts as an orthosteric PPI inhibitor at the TPR interface [1]. Within the same chemical series, the closest congener FKBP51-Hsp90-IN-2 (E08) shows 4-fold weaker FKBP51 potency and dramatically lower selectivity (FKBP51/FKBP52 IC50 ratio ≈ 12.5 vs >1000 for D10) [1]. Consequently, substituting FKBP51-Hsp90-IN-1 with either FK1 ligands or less selective TPR-targeted analogs fundamentally alters the pharmacological outcome and invalidates cross-study comparisons.

Mechanistic mismatch

FK1-domain ligands (SAFit1/2) do not directly disrupt the FKBP51–Hsp90 complex; phenotype interpretation may differ from TPR-domain inhibition.

Congener selectivity gap

Analog FKBP51-Hsp90-IN-2 shows substantially weaker FKBP51 potency and lower selectivity; assay-response context may not replicate D10 performance.

Co-chaperone promiscuity

E08 inhibits multiple TPR co-chaperones at low-micromolar concentrations, complicating FKBP51-specific conclusions in chaperone pathway studies.

• [1] Hassan, M. et al. Structure-based discovery of small molecule inhibitors of FKBP51-Hsp90 protein-protein interaction. European Journal of Medicinal Chemistry, 2024, 116469. View Source

FKBP51-Hsp90-IN-1 Differentiation Evidence

FKBP51 Inhibitory Potency Advantage

In the AlphaScreen® protein–protein interaction assay, FKBP51-Hsp90-IN-1 (D10) inhibited the GST-FKBP51/Hsp90 C-terminal peptide interaction with an IC50 of 0.1 µM, whereas the closest structural analog FKBP51-Hsp90-IN-2 (E08) exhibited an IC50 of 0.4 µM—a 4-fold reduction in potency [1]. Both values represent the mean of three independent experiments conducted under identical conditions [1].

FKBP51 Inhibitory Potency

Head-to-head

IC50 0.1 µM (D10) vs 0.4 µM (E08)

Supports compound-use efficiency assessment in assay design

AlphaScreen®; GST-FKBP51/Hsp90 C-term peptide; mean of 3 exps.

Evidence Dimension	FKBP51 inhibitory potency (IC50)
Target Compound Data	0.1 µM
Comparator Or Baseline	FKBP51-Hsp90-IN-2 (E08): 0.4 µM
Quantified Difference	4-fold greater potency for FKBP51-Hsp90-IN-1
Conditions	AlphaScreen® interaction assay; GST-FKBP51 vs Hsp90 C-terminal peptide; mean of three experiments

Why This Matters

A 4-fold potency difference translates into substantially lower compound consumption per experiment and reduced solvent exposure in cellular assays, making FKBP51-Hsp90-IN-1 the more economical and experimentally robust choice.

• [1] Hassan, M. et al. Structure-based discovery of small molecule inhibitors of FKBP51-Hsp90 protein-protein interaction. European Journal of Medicinal Chemistry, 2024, 116469. View Source

FKBP51 over FKBP52 Selectivity

FKBP51-Hsp90-IN-1 (D10) demonstrated an IC50 of >100 µM against FKBP52 compared to 0.1 µM against FKBP51, yielding a selectivity index exceeding 1000-fold [1]. In direct contrast, the analog FKBP51-Hsp90-IN-2 (E08) showed only a 12.5-fold selectivity (IC50 0.4 µM for FKBP51 vs 5 µM for FKBP52) [1]. D10 achieved more than 10-fold selectivity over all 14 TPR co-chaperones tested, with the next-best discrimination being FKBP51/HOP (100-fold) and FKBP51/AIP (70-fold), whereas E08 selectivity over other TPR proteins ranged from only 6- to 15-fold [1].

FKBP51/FKBP52 Selectivity

Head-to-head

D10: >1000-fold (0.1 vs >100 µM) E08: ~12.5-fold (0.4 vs 5 µM)

Supports FKBP51-specific pathway interpretation; FKBP52 co-inhibition minimized

AlphaScreen® against panel of 15 TPR co-chaperones; mean of 3 exps.

Evidence Dimension	FKBP51/FKBP52 selectivity ratio
Target Compound Data	>1000-fold (0.1 µM vs >100 µM)
Comparator Or Baseline	FKBP51-Hsp90-IN-2 (E08): ~12.5-fold (0.4 µM vs 5 µM)
Quantified Difference	>80-fold greater selectivity for FKBP51-Hsp90-IN-1
Conditions	AlphaScreen® assay against a panel of 15 human TPR co-chaperones; GST-tagged proteins; mean of three experiments

Why This Matters

Near-absolute discrimination against FKBP52 eliminates a major confounding variable in mechanistic studies, as FKBP52 exerts opposing biological functions in steroid hormone receptor signaling; E08's residual FKBP52 activity makes it unsuitable for experiments requiring clean FKBP51-specific phenotypes.

• [1] Hassan, M. et al. Structure-based discovery of small molecule inhibitors of FKBP51-Hsp90 protein-protein interaction. European Journal of Medicinal Chemistry, 2024, 116469. View Source

Broad TPR Co-Chaperone Selectivity

FKBP51-Hsp90-IN-1 (D10) was profiled against a full panel of 15 human TPR motif co-chaperones, demonstrating IC50 values of 0.1 µM (FKBP51), 1.2 µM (TOM70), 1.5 µM (CYP40), 2 µM (PP5, AIPL1, SGTA, SGTB, DNAJC7, TPR1), 2.5 µM (CHIP), 3 µM (TOM34), 4 µM (FKBP38), 7 µM (AIP), 10 µM (HOP), and >100 µM (FKBP52) [1]. This profile reveals the compound maintains a minimum of 10-fold selectivity for FKBP51 over every other co-chaperone tested, with the sole exception of TOM70 (12-fold) [1]. No other compound in the hit series matched this breadth of selectivity [1].

Broad TPR Co-Chaperone Profiling

Head-to-head

FKBP51 IC50 0.1 µM; ≥10-fold selectivity over all 14 other TPR co-chaperones tested

Supports clean FKBP51-dependent readouts in chaperone biology

AlphaScreen®; 15 GST-tagged TPR co-chaperones; D10 vs E08 profiling

Evidence Dimension	Selectivity window across TPR co-chaperone panel (minimum fold-selectivity for FKBP51)
Target Compound Data	≥10-fold selectivity over all 14 other TPR co-chaperones tested; >1000-fold for FKBP52
Comparator Or Baseline	FKBP51-Hsp90-IN-2 (E08): 6- to 15-fold selectively; residual inhibition of FKBP52 (5 µM), PP5 (2.5 µM), FKBP38 (2.5 µM), CHIP (2.5 µM)
Quantified Difference	D10 uniquely exceeds 10-fold selectivity across the entire panel; E08 falls below 10-fold for 7 out of 14 tested co-chaperones
Conditions	AlphaScreen® interaction assay; Hsp90 C-terminal peptide vs 15 GST-tagged human TPR co-chaperones; mean of three independent experiments

Why This Matters

Comprehensive selectivity profiling is essential for interpreting complex biological readouts in Hsp90 chaperone biology; E08's promiscuous inhibition of CHIP, PP5, and FKBP38 at low-micromolar concentrations introduces ambiguity that FKBP51-Hsp90-IN-1 avoids, making it the superior tool for TPR interactome dissection.

• [1] Hassan, M. et al. Structure-based discovery of small molecule inhibitors of FKBP51-Hsp90 protein-protein interaction. European Journal of Medicinal Chemistry, 2024, 116469. View Source

Molecular Dynamics Binding Stability

In 500 ns molecular dynamics simulations using GROMACS v2020, FKBP51-Hsp90-IN-1 (D10) maintained hydrogen bond occupancy of 85–90% with FKBP51 residues, compared to 70–75% for E08 [1]. The D10–FKBP51 complex exhibited a stable radius of gyration (rGy) of 1.74–1.80 nm throughout the entire simulation, whereas the E08 complex showed higher initial rGy values (up to 1.88 nm) that gradually decreased to 1.74–1.83 nm, indicating a less compact and initially less stable complex [1].

MD Binding Stability (500 ns)

Head-to-head

H-bond occupancy: 85–90% (D10) vs 70–75% (E08)

Reported stable binding mode may support assay consistency

GROMACS v2020; 500 ns simulation; H-bond cutoff 0.35 nm

Evidence Dimension	Hydrogen bond occupancy during 500 ns MD simulation
Target Compound Data	85–90%
Comparator Or Baseline	FKBP51-Hsp90-IN-2 (E08): 70–75%
Quantified Difference	15–20 percentage points higher occupancy for D10
Conditions	500 ns MD simulation, GROMACS v2020; FKBP51 TPR domain protein–ligand complex; H-bond cutoff 0.35 nm

Why This Matters

Higher hydrogen bond occupancy correlates with a more stable binding mode, which in turn supports the superior selectivity profile and suggests D10 will exhibit more consistent target engagement across varying experimental conditions.

• [1] Hassan, M. et al. Structure-based discovery of small molecule inhibitors of FKBP51-Hsp90 protein-protein interaction. European Journal of Medicinal Chemistry, 2024, 116469. View Source

GST Pull-Down Orthogonal Validation

In an orthogonal GST pull-down assay employing full-length Hsp90 protein (rather than the C-terminal peptide used in AlphaScreen®), FKBP51-Hsp90-IN-1 (D10) disrupted the Hsp90–FKBP51 interaction with an IC50 of approximately 1 µM, yet produced no detectable inhibition of the Hsp90–FKBP52 interaction even at elevated concentrations [1]. This result independently validates the >1000-fold selectivity observed in AlphaScreen® and confirms that the selectivity is not an artifact of the peptide-based assay format but holds for native full-length protein interactions [1].

Orthogonal GST Pull-Down Validation

Head-to-head

FKBP51–Hsp90 IC50 ~1 µM; no FKBP52 inhibition observed

Full-length protein confirmation supports biological relevance of selectivity

GST-FKBP51/52 immobilized; full-length Hsp90; D10 concentration response

Evidence Dimension	Disruption of full-length Hsp90-FKBP51 vs Hsp90-FKBP52 interaction
Target Compound Data	Hsp90–FKBP51: IC50 ~1 µM; Hsp90–FKBP52: no inhibition observed
Comparator Or Baseline	FKBP51-Hsp90-IN-2 (E08): not tested in this orthogonal GST pull-down assay in the published study
Quantified Difference	Qualitative confirmation of FKBP51 selectivity with full-length proteins; FKBP52 interaction unaffected
Conditions	GST pull-down assay; GST-FKBP51 or GST-FKBP52 immobilized on glutathione-sepharose, incubated with purified full-length Hsp90 in the presence of increasing concentrations of D10

Why This Matters

Orthogonal assay confirmation using full-length proteins addresses a common criticism of peptide-based PPI screens and provides biophysical confidence that the selectivity observed is biologically relevant for cellular and in vivo applications.

• [1] Hassan, M. et al. Structure-based discovery of small molecule inhibitors of FKBP51-Hsp90 protein-protein interaction. European Journal of Medicinal Chemistry, 2024, 116469. View Source

Mechanism of Action: TPR-Domain PPI Inhibitor

FKBP51-Hsp90-IN-1 (D10) binds the TPR domain of FKBP51 and directly competes with Hsp90 C-terminal peptide binding, as confirmed by AlphaScreen®, SPR, GST pull-down, and mutational analysis identifying Tyr355 as a critical specificity determinant [1]. This mechanism is fundamentally distinct from that of SAFit1 and SAFit2, which bind the FK1 domain and allosterically modulate FKBP51 conformation without directly blocking the Hsp90 interaction [2]. Consequently, FKBP51-Hsp90-IN-1 and SAFit-series compounds produce different pharmacological profiles: D10 disrupts the FKBP51–Hsp90 complex necessary for client protein maturation, whereas SAFit compounds lock FKBP51 in a conformation that reduces its enzymatic activity [1][2].

Mechanism: TPR-Domain PPI Inhibitor

Class-level

Binds TPR domain; directly competes with Hsp90 C-terminal peptide; Tyr355-dependent

Mechanistic distinction supports pathway-specific probe selection

Binding mode from docking and mutational analysis; SAFit acts via FK1 domain allostery

Evidence Dimension	Target binding site and mechanism of FKBP51 modulation
Target Compound Data	TPR domain PPI inhibitor; directly blocks Hsp90 binding; Tyr355-dependent
Comparator Or Baseline	SAFit1/SAFit2: FK1 domain ligands; allosteric inhibitors of FKBP51 peptidyl-prolyl isomerase activity; do not directly displace Hsp90
Quantified Difference	Qualitative mechanistic distinction; no direct competitive binding data between D10 and SAFit compounds is available
Conditions	Binding mode determined by molecular docking, mutational analysis (Tyr355), SPR, and GST pull-down; SAFit mechanism established in prior publications

Why This Matters

For studies investigating FKBP51's scaffolding function within the Hsp90 chaperone cycle—as opposed to its enzymatic isomerase activity—FKBP51-Hsp90-IN-1 is the mechanistically appropriate probe; using an FK1 ligand would not phenocopy PPI inhibition.

• [1] Hassan, M. et al. Structure-based discovery of small molecule inhibitors of FKBP51-Hsp90 protein-protein interaction. European Journal of Medicinal Chemistry, 2024, 116469. View Source
• [2] Gaali, S. et al. Selective inhibitors of the FK506-binding protein 51 by induced fit. Nature Chemical Biology, 2015, 11, 33–37. View Source

FKBP51-Hsp90-IN-1 Application Scenarios

FKBP51 Scaffolding in Hsp90 Chaperone Cycle

Researchers studying how FKBP51 directs Hsp90 client protein maturation (e.g., glucocorticoid receptor, kinases) can employ FKBP51-Hsp90-IN-1 to chemically disrupt the FKBP51–Hsp90 interaction without affecting FKBP52–Hsp90 complexes. The >1000-fold selectivity over FKBP52, confirmed in both AlphaScreen® and GST pull-down assays [1], enables interpretation of phenotypes as FKBP51-specific rather than confounded by FKBP52 co-inhibition. This is particularly critical for steroid hormone receptor biology, where FKBP51 and FKBP52 exert opposing regulatory effects.

FKBP51 TPR Domain SAR and Probe Optimization

Medicinal chemistry teams building on the D10 scaffold benefit from the compound's well-characterized binding mode (Tyr355 interaction, π-cation engagement with Lys352) and its high hydrogen bond occupancy (85–90%) over 500 ns MD simulations [1]. The availability of matched E08 data (weaker potency, lower selectivity, lower H-bond occupancy) provides a built-in negative control for screening cascades and validates that improvements in selectivity are measurable and meaningful.

Cellular Energy Metabolism and Neurite Outgrowth

The parent study demonstrates that FKBP51-Hsp90 PPI inhibitors stimulate cellular energy metabolism and neurite outgrowth [1]. FKBP51-Hsp90-IN-1, with its clean selectivity profile confirmed across 15 TPR co-chaperones [1], is the most appropriate tool compound from this chemical series to probe FKBP51-dependent metabolic and neurotrophic phenotypes while minimizing confounding effects from HOP, CHIP, PP5, or other TPR co-chaperone engagement.

PPI vs FK1-Domain Allosteric Inhibitor Benchmarking

Investigators comparing pharmacological strategies for FKBP51 blockade can use FKBP51-Hsp90-IN-1 as the TPR-domain PPI-inhibitor reference standard, paired with SAFit2 as the FK1-domain allosteric inhibitor [2]. Because the two classes engage different binding sites and produce mechanistically distinct outcomes [1][2], this combination allows systematic dissection of FKBP51's dual functions—enzymatic (peptidyl-prolyl isomerase) versus scaffolding (Hsp90 co-chaperone)—in disease-relevant models.

Application

Selection Property

Validation Focus

Hsp90 chaperone cycle FKBP51 scaffolding studies

FKBP51-selective Hsp90 displacement (FKBP52-sparing)

FKBP51-specific glucocorticoid receptor signaling endpoints

FKBP51 TPR domain SAR and probe optimization

Well-characterized binding mode (Tyr355 engagement, H-bond stability)

Selectivity improvement metrics in screening cascades

Cellular energy metabolism and neurite outgrowth research

Clean selectivity profile across 15 TPR co-chaperones

Neurite outgrowth and metabolic readouts with minimal off-target contribution

FKBP51 PPI vs FK1-domain allosteric inhibitor benchmarking

Mechanistic distinction (TPR-domain PPI inhibitor vs FK1 allosteric)

Dissection of FKBP51 scaffolding vs enzymatic functions in pathway models

• [1] Hassan, M. et al. Structure-based discovery of small molecule inhibitors of FKBP51-Hsp90 protein-protein interaction. European Journal of Medicinal Chemistry, 2024, 116469. View Source
• [2] Gaali, S. et al. Selective inhibitors of the FK506-binding protein 51 by induced fit. Nature Chemical Biology, 2015, 11, 33–37. View Source